(4S)-1-ethyl-4-hydroxypyrrolidin-2-one

• IUPAC Name: (4S)-1-ethyl-4-hydroxypyrrolidin-2-one
• InChI: InChI=1S/C6H11NO2/c1-2-7-4-5(8)3-6(7)9/h5,8H,2-4H2,1H3/t5-/m0/s1
• InChI Key: UNVZZLLZFBDKEW-YFKPBYRVSA-N
• Canonical SMILES: CCN1CC(CC1=O)O
• Isomeric SMILES: CCN1C[C@H](CC1=O)O
• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol

Description

(4S)-1-Ethyl-4-hydroxypyrrolidin-2-one is a chiral pyrrolidin-2-one derivative characterized by an ethyl group at the N1-position and a hydroxyl group at the C4-position with S-configuration. This compound serves as a critical intermediate in the synthesis of bioactive alkaloids, such as hemerocallisamine I, due to its stereochemical precision and functional versatility . Its synthesis often employs crystallization-induced dynamic transformation (CIDT) and Maillard-type condensation to achieve high stereoselectivity, enabling gram-scale production for structural and pharmacological studies .

Comparison with Similar Compounds

Structural and Stereochemical Features

The table below summarizes key structural and stereochemical differences between (4S)-1-ethyl-4-hydroxypyrrolidin-2-one and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Stereochemistry	Key Functional Groups
(4S)-1-Ethyl-4-hydroxypyrrolidin-2-one	C₆H₁₁NO₂	129.16	N1-Ethyl, C4-Hydroxyl	4S	Hydroxyl, Lactam
(4S,1'S)-4-Ethyl-1-(phenylethyl)pyrrolidin-2-one	C₁₅H₁₈NO₃	263.31	N1-Phenylethyl, C4-Ethyl	4S,1'S	Lactam
(4R)-4-[(1R)-1,2-Dihydroxyethyl]-1-[(1R)-1-phenylethyl]pyrrolidin-2-one	C₁₅H₂₁NO₃	275.34	N1-Phenylethyl, C4-Dihydroxyethyl	4R, C1', C10, C13-R	Diol, Lactam
(4S,6Z)-6-Dodecen-4-olide	C₁₂H₂₀O₂	196.29	Lactone ring, C6-C7 Double bond	4S,6Z	Lactone, Alkene

Key Observations :

• Substituent Effects : The N1-ethyl and C4-hydroxyl groups in (4S)-1-ethyl-4-hydroxypyrrolidin-2-one enhance its polarity compared to N1-phenylethyl analogs (e.g., compounds from ), which exhibit higher lipophilicity .
• Stereochemical Impact : The 4S configuration in the target compound contrasts with the 4R configuration in analogs like (4R)-4-[(1R)-1,2-dihydroxyethyl]-1-[(1R)-1-phenylethyl]pyrrolidin-2-one, which alters hydrogen-bonding capacity and biological interactions .
• Functional Group Diversity : Lactones such as (4S,6Z)-6-dodecen-4-olide () lack the lactam ring but share stereochemical complexity, emphasizing the role of ring systems in applications like flavor chemistry .